Cas no 1935289-45-4 (1-chloro-3-(1H-imidazol-5-yl)propan-2-ol)

• Product Name: 1-chloro-3-(1H-imidazol-5-yl)propan-2-ol
• CAS No: 1935289-45-4
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• CID: 5246593
• Update Time: 2025-10-28

1-chloro-3-(1H-imidazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-ethanol, α-(chloromethyl)-
• 1-chloro-3-(1H-imidazol-5-yl)propan-2-ol

• Inchi： 1S/C6H9ClN2O/c7-2-6(10)1-5-3-8-4-9-5/h3-4,6,10H,1-2H2,(H,8,9)
• InChI Key： ZUBRMTZYXBXFMG-UHFFFAOYSA-N
• SMILES： C1NC(CC(CCl)O)=CN=1

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 405.2±30.0 °C(Predicted)
• pka: 13.48±0.20(Predicted)

Additional information on 1-chloro-3-(1H-imidazol-5-yl)propan-2-ol

Professional Introduction to 1-chloro-3-(1H-imidazol-5-yl)propan-2-ol (CAS No. 1935289-45-4)

1-chloro-3-(1H-imidazol-5-yl)propan-2-ol, a compound with the chemical identifier CAS No. 1935289-45-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecule's composition, featuring a chloro-substituted propanol backbone linked to an imidazole ring, positions it as a versatile intermediate in synthetic organic chemistry and a promising candidate for further exploration in therapeutic contexts.

The structural motif of 1-chloro-3-(1H-imidazol-5-yl)propan-2-ol is particularly noteworthy for its ability to interact with biological targets in novel ways. The presence of the imidazole ring, a heterocyclic structure known for its prevalence in bioactive molecules, suggests potential binding affinities with enzymes and receptors. This feature has been leveraged in the design of inhibitors and modulators targeting various diseases. Additionally, the chloro substituent on the propanol moiety enhances reactivity, making the compound a valuable building block for further derivatization and functionalization.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological properties. The imidazole scaffold, in particular, has been extensively studied for its role in medicinal chemistry. Studies have demonstrated that imidazole derivatives exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The compound 1-chloro-3-(1H-imidazol-5-yl)propan-2-ol is no exception and has been explored in several preclinical studies for its potential therapeutic applications.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. The chloro group on the propanol chain allows for nucleophilic substitution reactions, enabling the introduction of various functional groups at specific positions. This flexibility is crucial for designing molecules with tailored biological activities. For instance, researchers have utilized this compound to synthesize analogs with enhanced binding affinity to specific targets or improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors that modulate enzyme activity. Enzymes such as kinases and phosphodiesterases play critical roles in numerous cellular processes and are often implicated in diseases like cancer and cardiovascular disorders. The structural features of 1-chloro-3-(1H-imidazol-5-yl)propan-2-ol make it an attractive candidate for developing inhibitors targeting these enzymes. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on certain kinases, suggesting their potential as lead compounds for drug development.

The synthesis of 1-chloro-3-(1H-imidazol-5-yl)propan-2-ol involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of propylene oxide to introduce the chloro group, followed by coupling with imidazole derivatives via nucleophilic substitution or condensation reactions. These synthetic pathways are well-documented and can be adapted for large-scale production, ensuring accessibility for further research and development.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. Its ability to form stable complexes with metal ions makes it useful as a ligand in coordination chemistry. These complexes have been explored for their catalytic properties and potential applications in catalytic converters and other industrial processes. Furthermore, the compound's interaction with biological molecules has implications for understanding enzyme mechanisms and developing new diagnostic tools.

The growing body of research on 1-chloro-3-(1H-imidazol-5-yl)propan-2-ol underscores its significance as a versatile chemical entity. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial applications. Ongoing studies aim to further elucidate its mechanisms of action and explore new derivatives with enhanced therapeutic efficacy.

In conclusion, 1-chloro-3-(1H-imidazol-5-yloxy)propanal (CAS No. 1935289454) stands out as a promising compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmacologists alike. As research progresses, we can expect to see even more innovative uses emerge from this fascinating molecule.